Cas no 40262-73-5 (6-(4-Morpholinyl)pyrazine-2-carboxylic Acid)

• Product Name: 6-(4-Morpholinyl)pyrazine-2-carboxylic Acid
• CAS No: 40262-73-5
• MF: C₉H₁₁N₃O₃
• MW: 209.201941728592
• MDL: MFCD00233274
• CID: 55189
• PubChem ID: 2762562
• Update Time: 2025-06-15

6-(4-Morpholinyl)pyrazine-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 6-(4-Morpholinyl)pyrazine-2-carboxylic acid
• 6-(4-Morpholinyl)-2-pyrazinecarboxylic acid
• 6-(4-MORPHOLINYL)-PYRAZINE-2-CARBOXYLIC ACID
• 6-MORPHOLIN-4-YLPYRAZINE-2-CARBOXYLIC ACID
• 6-morpholinopyrazine-2-carboxylic acid
• 6-(morpholin-4-yl)pyrazine-2-carboxylic acid
• PubChem16296
• Pyrazinecarboxylic acid, 6-(4-morpholinyl)-
• UGQVLHNPKAAHDW-UHFFFAOYSA-N
• BCP26663
• SBB053214
• VP40083
• T
• 40262-73-5
• SCHEMBL4821896
• MFCD00233274
• FT-0620805
• AKOS015155419
• 6-morpholin-4-ylpyrazine-2-carboxylic acid, AldrichCPR
• DS-0253
• TS-00410
• DTXSID30376306
• AM20070412
• 6-(4-morpholinyl) pyrazine-2-carboxylic acid
• A15559
• CS-W008712
• 6-(4-Morpholinyl)pyrazine-2-carboxylicacid
• SY106849
• DB-350612
• DB-008911
• 6-(4-Morpholinyl)pyrazine-2-carboxylic Acid

• MDL： MFCD00233274
• Inchi： 1S/C9H11N3O3/c13-9(14)7-5-10-6-8(11-7)12-1-3-15-4-2-12/h5-6H,1-4H2,(H,13,14)
• InChI Key： UGQVLHNPKAAHDW-UHFFFAOYSA-N
• SMILES： O1CCN(C2C=NC=C(C(=O)O)N=2)CC1

Computed Properties

• Exact Mass: 209.08000
• Monoisotopic Mass: 209.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6
• XLogP3: -0.3

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.4±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 469.1°C at 760 mmHg
• Flash Point: 237.5±28.7 °C
• Refractive Index: 1.59
• PSA: 75.55000
• LogP: 0.07640
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

6-(4-Morpholinyl)pyrazine-2-carboxylic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Safety Instruction： H303+H313+H333
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C

Additional information on 6-(4-Morpholinyl)pyrazine-2-carboxylic Acid

Introduction to 6-(4-Morpholinyl)pyrazine-2-carboxylic Acid (CAS No. 40262-73-5)

6-(4-Morpholinyl)pyrazine-2-carboxylic Acid, identified by its Chemical Abstracts Service (CAS) number 40262-73-5, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This heterocyclic carboxylic acid derivative has garnered attention due to its unique structural properties and potential biological activities. The presence of a morpholine moiety and a pyrazine ring in its molecular framework imparts distinct chemical and pharmacological characteristics, making it a valuable scaffold for medicinal chemists exploring novel therapeutic agents.

The compound belongs to the broader class of pyrazine derivatives, which are known for their diverse applications in pharmaceuticals, agrochemicals, and materials science. The specific substitution pattern in 6-(4-Morpholinyl)pyrazine-2-carboxylic Acid, where a morpholine group is attached to the 4-position of the pyrazine ring and a carboxylic acid moiety is present at the 2-position, contributes to its unique reactivity and interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have enhanced our understanding of the interactions between 6-(4-Morpholinyl)pyrazine-2-carboxylic Acid and biological receptors. Studies suggest that the morpholine ring can engage in hydrogen bonding with polar residues in protein active sites, while the pyrazine core provides additional binding interactions through π-stacking and hydrophobic effects. These insights have guided the design of more potent and selective derivatives for drug development.

In the context of modern drug discovery, 6-(4-Morpholinyl)pyrazine-2-carboxylic Acid has been explored as a key intermediate in synthesizing novel molecules targeting various therapeutic areas. Its structural features make it particularly relevant for developing inhibitors of enzymes involved in metabolic pathways, such as kinases and phosphodiesterases. Furthermore, the compound’s ability to modulate neurotransmitter receptors has opened avenues for research in central nervous system (CNS) disorders.

One of the most compelling aspects of 6-(4-Morpholinyl)pyrazine-2-carboxylic Acid is its versatility in chemical modifications. The carboxylic acid group at the 2-position allows for facile derivatization into esters, amides, or other functional groups, enabling the creation of libraries of compounds with tailored pharmacokinetic properties. This flexibility has been exploited in high-throughput screening (HTS) campaigns to identify lead compounds for further optimization.

Recent studies have highlighted the potential of 6-(4-Morpholinyl)pyrazine-2-carboxylic Acid in addressing inflammation-related diseases. Researchers have demonstrated that certain derivatives exhibit anti-inflammatory effects by inhibiting key pro-inflammatory cytokines and enzymes. The morpholine moiety, in particular, has been shown to enhance solubility and bioavailability, which are critical factors for successful drug candidates.

The synthesis of 6-(4-Morpholinyl)pyrazine-2-carboxylic Acid involves multi-step organic reactions that showcase the ingenuity of synthetic chemists. The process typically begins with the condensation of appropriately substituted pyrazines with morpholine derivatives, followed by carboxylation at the desired position. Advances in green chemistry principles have also influenced synthetic routes, emphasizing atom economy and minimal waste generation.

In conclusion, 6-(4-Morpholinyl)pyrazine-2-carboxylic Acid (CAS No. 40262-73-5) represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. Its role as a versatile intermediate in drug discovery underscores its importance in developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, it is likely to remain a cornerstone in medicinal chemistry innovation.